7-Bromothiochromane
Description
7-Bromothiochromane is a brominated derivative of thiochromane, a heterocyclic compound where a sulfur atom replaces the oxygen in the chromane (benzopyran) structure. This article compares this compound with structurally similar compounds, leveraging data from brominated chromanones, norbornadienes, and methoxy-substituted derivatives.
Properties
Molecular Formula |
C9H9BrS |
|---|---|
Molecular Weight |
229.14 g/mol |
IUPAC Name |
7-bromo-3,4-dihydro-2H-thiochromene |
InChI |
InChI=1S/C9H9BrS/c10-8-4-3-7-2-1-5-11-9(7)6-8/h3-4,6H,1-2,5H2 |
InChI Key |
XWDXIXAZVVCBNC-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=C(C=C(C=C2)Br)SC1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Comparison of Key Brominated Chromane Derivatives
Table 2: Reactivity and Stability Insights
| Compound Type | Stability Considerations | Synthetic Challenges |
|---|---|---|
| Brominated Chromanones | High resistance to electrophiles | Purification of halogenated byproducts |
| Thiochromanes | Enhanced thermal stability | Sulfur oxidation during storage |
| Norbornadienes | Rigid bicyclic structure | Isomerization under acidic conditions |
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